6-(3-Nitro-phenyl)-3H-benzothiazol-2-one

• Molecular Formula: C13H8N2O3S
• Molecular Weight: 272.28 g/mol
• IUPAC Name: 6-(3-nitrophenyl)-3H-1,3-benzothiazol-2-one
• InChI: InChI=1S/C13H8N2O3S/c16-13-14-11-5-4-9(7-12(11)19-13)8-2-1-3-10(6-8)15(17)18/h1-7H,(H,14,16)
• InChI Key: NGWRFPUBBONZGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC3=C(C=C2)NC(=O)S3

Description

6-(3-Nitro-phenyl)-3H-benzothiazol-2-one is a nitro-substituted benzothiazolone derivative characterized by a benzothiazole ring fused with a 2-one moiety and a 3-nitrophenyl group at position 4. This compound is synthesized via nitration of the parent 3H-benzothiazol-2-one scaffold, a reaction typically performed using nitric acid in acetic acid . Its structure combines electron-withdrawing nitro groups with the planar aromatic benzothiazolone system, which may enhance binding interactions in biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 6-(3-Nitro-phenyl)-3H-benzothiazol-2-one with structurally and functionally related benzothiazolone derivatives:

Compound Name	Substituents/Modifications	Key Properties/Activities	Synthesis Method	References
6-(3-Nitro-phenyl)-3H-benzothiazol-2-one	3-Nitrophenyl at position 6	Potential progesterone receptor modulator; strong electron-withdrawing nitro group enhances electrophilicity.	Nitration of 3H-benzothiazol-2-one.
SL-F6	6-Nitro; 4-methyl-5-oxo-dihydrofuran-2-yl at N3	Strigolactone mimic; enhances photosynthesis efficiency in Chlorella by ~15% via improved photosystem II quantum yield.	N-alkylation of 6-nitro-3H-benzothiazol-2-one.
6-Bromo-3H-benzothiazol-2-one	Bromo at position 6	Intermediate for Suzuki couplings; bromine enables cross-coupling reactions for further derivatization.	Bromination of 3H-benzothiazol-2-one using Br₂ in acetic acid.
6-Acetyl-3H-benzothiazol-2-one	Acetyl at position 6	SPECT radiopharmaceutical precursor (e.g., 99mTc-(6-AcBTZ)₂DTPA); acetyl group improves lipophilicity for CNS targeting.	Acetylation of 2-hydroxybenzothiazole with acetyl chloride.
3-Methyl-6-(3-oxo-thiophen-2-yl-propenyl)-2(3H)-benzothiazolone	3-Methyl; thiophene-propenyl at position 6	Chalcone derivative with extended conjugation; exhibits cytotoxic activity (IC₅₀ ~5 µM in cancer cell lines).	Claisen-Schmidt condensation of 3-methyl-6-carbaldehyde with 2-acetylthiophene.
6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one	Chloro at position 6; ethyl at N3	Herbicide intermediate; ethyl group enhances solubility in organic matrices.	Alkylation of 6-chloro-3H-benzothiazol-2-one with ethyl bromide.

Key Comparative Insights:

Bromo/Acetyl groups serve as synthetic handles for further functionalization (e.g., cross-coupling for bromo, acylation for acetyl).

Biological Activity :

• SL-F6 and related strigolactone mimics (e.g., SL-F3) demonstrate agricultural utility by boosting microalgal biomass and chlorophyll content .
• Cytotoxic chalcone derivatives (e.g., thiophene-propenyl analogs) highlight the role of extended π-systems in anticancer activity .

Structural Flexibility :

• N-alkylation (e.g., ethyl in 6-Chloro-3-ethylbenzo[d]thiazol-2(3H)-one) improves lipophilicity, critical for CNS penetration or herbicide formulations .
• Furan-2-one rings (e.g., in SL-F6) mimic natural strigolactones, enabling interactions with plant hormone receptors .

Synthetic Accessibility :

• Nitration and bromination are straightforward routes for introducing functional groups on the benzothiazolone core .
• Claisen-Schmidt condensations enable conjugation with heterocycles (e.g., thiophene) for diversified bioactivity .